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Compound of Interest

Compound Name: Tizoxanide-d4

Cat. No.: B565610

Essential Safety and Handling Guide for
Tizoxanide-d4

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for handling Tizoxanide-
d4, including operational and disposal plans.

Chemical Identifier:

o Trade Name: Tizoxanide-d4

e Synonym: 2-hydroxy-N-(5-nitro-2-thiazolyl)-benzamide-3,4,5,6-d4
e CAS Number: 1246817-56-0

Tizoxanide-d4 is an isotopically labeled internal standard used for the quantification of
Tizoxanide, an active metabolite of the antiparasitic drug Nitazoxanide.[1] It is intended for
research use only.

Hazard Identification and Classification

Tizoxanide-d4 is classified as a hazardous substance. The primary hazards are outlined in the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye irritation 2A L

Irritation
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation

GHS Label Elements
e Pictogram: GHSO07 (Exclamation mark)

 Signal Word: Warning

Personal Protective Equipment (PPE)

To minimize exposure to Tizoxanide-d4, appropriate personal protective equipment must be
worn. The following table summarizes the required PPE for handling this compound.

Recommended Personal Protective Equipment[2][3][4][5]
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Body Part Equipment Specification

o Must meet ANSI Z87.1
Safety goggles with side- ]
Eyes/Face ) standards to protect against
shields
splashes.[6]

Chemotherapy gloves tested

to ASTM D6978 standard are
Hands Protective gloves recommended.[5] Must be

disposable, powder-free, and

latex-free.[3]

] ) A long-sleeved, seamless
Impervious clothing/Long- ) ]
Body gown that closes in the back is

sleeved gown )
required.[3][5]

Required if not handling in a
containment primary

Respiratory Suitable respirator engineering control (C-PEC) or
if there is a risk of dust/aerosol
formation.[2][5]

. ) To protect against hazardous
Head/Hair Head and hair covers ]
residue.[3]

Disposable, skid-resistant shoe
Feet Shoe covers
covers should be worn.[3]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of Tizoxanide-d4 and
ensuring a safe laboratory environment.

Safe Handling Protocol:[2][7]

» Ventilation: Use only in areas with appropriate exhaust ventilation, such as a chemical fume
hood.[2]

» Avoid Contact: Avoid inhalation, and contact with eyes and skin.[2]
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e Prevent Formation of Dust/Aerosols: Avoid the formation of dust and aerosols during
handling.[2]

e Hygiene: Do not eat, drink, or smoke when using this product. Wash skin thoroughly after
handling.[2]

« Ignition Sources: Keep away from sources of ignition.

Storage Conditions:[2][8][9]

Form Storage Temperature Duration

As specified by the
Neat (Powder) +4°C fact
manufacturer.

Up to 1 month at -20°C, and
up to 6 months at -80°C.

In Solvent -20°C or -80°C

Keep container tightly sealed in a cool, well-ventilated area, away from direct sunlight.[2]

Experimental Workflow: Safe Handling of
Tizoxanide-d4

The following diagram illustrates the procedural steps for safely handling Tizoxanide-d4 in a
laboratory setting.
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Caption: Workflow for Safe Handling of Tizoxanide-d4.
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Disposal Plan

The disposal of Tizoxanide-d4 and its containers must be conducted in accordance with

institutional, local, state, and federal regulations.

General Disposal Guidelines:

Unused Product: Dispose of contents and container to an approved waste disposal plant.[2]
Do not allow the product to reach ground water, water courses, or sewage systems.

Empty Containers: Remove all personal information from the prescription label of empty
medicine bottles or packaging before recycling or discarding them.[10]

Waste Mixture: For disposal of small quantities, it is recommended to mix the medicine with
an unappealing substance like dirt or used coffee grounds, place it in a sealed plastic bag,
and then throw it in the trash.[10]

Hazardous Waste Management: For larger quantities or in institutional settings, follow the
procedures for hazardous waste disposal established by your organization's Environmental
Health and Safety Office (EHSO).[11] This may involve collection in labeled, compatible
containers for pickup by EHSO personnel or a licensed waste vendor.[11]

Emergency Procedures

First Aid Measures:[2]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with
fingers. Remove contact lenses if present. Promptly seek medical attention.

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes. Seek medical attention.

Inhalation: Relocate to fresh air immediately.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2]

Spill and Leak Procedures:
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» Containment: Prevent further leakage or spillage if it is safe to do so.

o Cleanup: Ensure adequate ventilation. Pick up spilled material and transfer it to properly
labeled containers for disposal.

e Personal Precautions: Use personal protective equipment as required and evacuate
personnel to safe areas. Avoid contact with skin, eyes, or clothing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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